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Compound of Interest

Compound Name: Hisphen

Cat. No.: B1673256

Audience: Researchers, scientists, and drug development professionals.

LC-MS/MS: Quantitative Analysis of Olanzapine in
Human Plasma

Application Note:

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is a powerful
hyphenated technique renowned for its high sensitivity and selectivity.[1] This combination
allows for the robust quantification of analytes in complex biological matrices, such as plasma.
This application note details a validated method for the determination of Olanzapine, an
atypical antipsychotic drug, in human plasma. The protocol is suitable for pharmacokinetic
studies, therapeutic drug monitoring, and bioequivalence studies.[2][3] The method utilizes a
simple protein precipitation step for sample preparation, followed by rapid chromatographic
separation and highly selective detection using Multiple Reaction Monitoring (MRM) on a triple
guadrupole mass spectrometer.[4][5]

Experimental Protocol:
a. Sample Preparation (Protein Precipitation):

e To 100 pL of human plasma in a microcentrifuge tube, add 25 pL of an internal standard (IS)
solution (e.g., Olanzapine-d3 at 50 ng/mL in methanol).
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Vortex mix for 10 seconds.

Add 300 pL of acetonitrile to precipitate plasma proteins.
Vortex mix for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the dried residue in 100 pL of the mobile phase.
Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.
. Liquid Chromatography (LC) Conditions:

Instrument: Agilent 1290 Infinity Il LC System or equivalent
Column: Waters XBridge C18, 2.1 x 50 mm, 3.5 pm

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient:

o 0-0.5 min: 30% B

o 0.5-2.5 min: 30-90% B

o 2.5-3.0 min: 90% B

o 3.1-5.0 min: 30% B (re-equilibration)

Flow Rate: 0.4 mL/min

Column Temperature: 35°C
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« Injection Volume: 5 pL

c. Mass Spectrometry (MS/MS) Conditions:

 Instrument: Agilent 6460 Triple Quadrupole MS or equivalent

 lonization Source: Electrospray lonization (ESI), Positive Mode

¢ MRM Transitions:

o Olanzapine: 313.2 - 256.1 (Quantifier), 313.2 - 213.0 (Qualifier)

o Olanzapine-d3 (IS): 316.2 — 256.1
e Gas Temperature: 300°C
e Gas Flow: 5 L/min
e Nebulizer Pressure: 45 psi
o Capillary Voltage: 4000 V

Data Presentation:

Table 1: Quantitative Performance of the LC-MS/MS Method for Olanzapine.

Parameter Result
Linearity Range 0.1 - 20 ng/mL
Lower Limit of Quantification (LLOQ) 0.1 ng/mL
Intra-day Precision (%CV) <7.5%
Inter-day Precision (%CV) <7.5%

Accuracy (%)

91.3-107.0%

Recovery (%)

75.0 - 107.0%

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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